N-(2-Hydroxyethyl)-N-(3-hydroxypropyl)-p-toluenesulphonamide

• IUPAC Name: N-(2-hydroxyethyl)-N-(3-hydroxypropyl)-4-methylbenzenesulfonamide
• InChI: InChI=1S/C12H19NO4S/c1-11-3-5-12(6-4-11)18(16,17)13(8-10-15)7-2-9-14/h3-6,14-15H,2,7-10H2,1H3
• InChI Key: RUCCTVXPDZVRIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CCCO)CCO
• Molecular Formula: C12H19NO4S
• DSSTOX Substance ID: DTXSID50989770
• Molecular Weight: 273.35 g/mol
• CAS RN: 6965-77-1

Description

N-(2-Hydroxyethyl)-N-(3-hydroxypropyl)-p-toluenesulphonamide, also known as HEHPT or TAPSO, is a sulfonamide buffer commonly used in biochemical and physiological experiments. It is a zwitterionic compound with a pKa of 7.8, making it an effective buffer in the pH range of 7.2-8.6. HEHPT has gained popularity due to its low toxicity, high solubility, and compatibility with a wide range of biological molecules.

Mechanism of Action

N-(2-Hydroxyethyl)-N-(3-hydroxypropyl)-p-toluenesulphonamide acts as a zwitterionic buffer, meaning it can donate or accept protons depending on the pH of the solution. At low pH, this compound accepts protons, while at high pH, it donates protons. This ability to maintain a stable pH makes this compound an effective buffer in a wide range of conditions.
Biochemical and Physiological Effects:
This compound has been shown to have low toxicity and is compatible with a wide range of biological molecules, including proteins, enzymes, DNA, and RNA. It does not interfere with the activity or stability of these molecules, making it an ideal buffer for use in biochemical and physiological experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using N-(2-Hydroxyethyl)-N-(3-hydroxypropyl)-p-toluenesulphonamide as a buffer is its ability to maintain a stable pH in a wide range of conditions. It is also highly soluble in water and compatible with a wide range of biological molecules. However, this compound has limitations in that it is not effective at pH values outside of the range of 7.2-8.6. Additionally, it can interfere with some types of spectroscopic measurements, such as UV-Vis, due to its absorbance in the same wavelength range.

Future Directions

For N-(2-Hydroxyethyl)-N-(3-hydroxypropyl)-p-toluenesulphonamide research include investigating its potential as a buffer in new applications, such as in drug delivery systems and nanotechnology. Additionally, there is potential for the development of new this compound derivatives with improved properties, such as increased solubility or a wider pH range. Further research is also needed to fully understand the mechanism of action of this compound and its interactions with biological molecules.

Scientific Research Applications

N-(2-Hydroxyethyl)-N-(3-hydroxypropyl)-p-toluenesulphonamide is widely used as a buffer in biochemical and physiological experiments due to its ability to maintain a stable pH in a wide range of conditions. It is commonly used in protein purification, enzyme assays, and electrophoresis. This compound has also been shown to be an effective buffer in DNA and RNA extraction, as well as in cell culture media.